Cas no 3722-71-2 (6-chloro-3,4-dihydro-2H-1-benzopyran)

• Product Name: 6-chloro-3,4-dihydro-2H-1-benzopyran
• CAS No: 3722-71-2
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD16037276
• CID: 1090747
• PubChem ID: 12725196
• Update Time: 2024-10-29

6-chloro-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• 6-chlorochroman
• 2H-1-BENZOPYRAN,6-CHLORO-3,4-DIHYDRO
• 6-chloro-3,4-dihydro-2H-chromene
• 2H-1-benzopyran, 6-chloro-3,4-dihydro-
• 6-Chlorochromane
• DTXSID20508154
• N11282
• 3722-71-2
• J3.665.818E
• 6-Chloro-3,4-dihydro-2H-1-benzopyran
• AKOS017517788
• EN300-136707
• SCHEMBL10549128
• MFCD16037276
• HS-8165
• DB-307017
• 6-chloro-3,4-dihydro-2H-1-benzopyran

• MDL： MFCD16037276
• Inchi： 1S/C9H9ClO/c10-8-3-4-9-7(6-8)2-1-5-11-9/h3-4,6H,1-2,5H2
• InChI Key： KPQIWYXPCLLEIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCCO2

Computed Properties

• Exact Mass: 168.03427
• Monoisotopic Mass: 168.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans